![molecular formula C9H10N2O B6211801 8-(-lambda5-diazynylidene)tricyclo[4.3.0.0,2,5]nonan-7-one CAS No. 2731006-39-4](/img/new.no-structure.jpg)
8-(-lambda5-diazynylidene)tricyclo[4.3.0.0,2,5]nonan-7-one
Overview
Description
8-(-lambda5-diazynylidene)tricyclo[4.3.0.0,2,5]nonan-7-one is a chemical compound with a unique molecular structure that has attracted significant attention in scientific research. This compound is characterized by its tricyclic framework, which includes a diazynylidene group and a ketone functional group. The compound’s distinct structure makes it an interesting subject for various chemical and biological studies.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-(-lambda5-diazynylidene)tricyclo[4.3.0.0,2,5]nonan-7-one typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of a suitable precursor under specific conditions to form the tricyclic core.
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalytic systems can be employed to scale up the production process efficiently .
Chemical Reactions Analysis
Types of Reactions
8-(-lambda5-diazynylidene)tricyclo[4.3.0.0,2,5]nonan-7-one undergoes various chemical reactions, including:
Oxidation: The ketone group can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: The compound can be reduced to form alcohols or other reduced products.
Substitution: The diazynylidene group can participate in substitution reactions, leading to the formation of various substituted derivatives
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can lead to a wide range of substituted derivatives with different functional groups .
Scientific Research Applications
8-(-lambda5-diazynylidene)tricyclo[4.3.0.0,2,5]nonan-7-one has several scientific research applications, including:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.
Biology: It is investigated for its potential biological activities, including enzyme inhibition and antimicrobial properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurodegenerative diseases.
Industry: The compound’s unique structure makes it useful in the development of new materials and catalysts.
Mechanism of Action
The mechanism of action of 8-(-lambda5-diazynylidene)tricyclo[4.3.0.0,2,5]nonan-7-one involves its interaction with specific molecular targets and pathways. The diazynylidene group can interact with enzymes and receptors, leading to inhibition or activation of various biological processes. The tricyclic core provides structural stability and enhances the compound’s binding affinity to its targets .
Comparison with Similar Compounds
Similar Compounds
Tricyclo[3.3.1.02,7]nonane: This compound shares a similar tricyclic framework but lacks the diazynylidene group.
Spirocyclopropane derivatives: These compounds have a spirocyclopropane structure and exhibit similar chemical reactivity.
Bicyclo[3.3.1]nonane derivatives: These compounds have a bicyclic structure and are used in similar applications
Uniqueness
8-(-lambda5-diazynylidene)tricyclo[4.3.0.0,2,5]nonan-7-one is unique due to the presence of the diazynylidene group, which imparts distinct chemical and biological properties. This group enhances the compound’s reactivity and potential for interaction with biological targets, making it a valuable compound for research and industrial applications .
Properties
CAS No. |
2731006-39-4 |
|---|---|
Molecular Formula |
C9H10N2O |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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